Biodegradable thermoreversible gelling PLGA-g-PEG copolymersElectronic supplementary information (ESI) available: 1H NMR spectrum of PLGA-g-PEG in CDCl3. 13C NMR (75 MHz) spectra of 25 wt% PLGA-g-PEG copolymer in D2O as a function of T. See http://www.rsc.org/suppdata/cc/b1/b102819g/
Chemical Communications Pub Date: 2001-07-26 DOI: 10.1039/B102819G
Abstract
The thermogelling aqueous solution of poly(DL-lactic acid-co-glycolic acid) grafted with poly(ethylene glycol)s is developed, and the elegant instrumental methods to determine sol–gel transition temperature and the method to control gel duration are reported.
Recommended Literature
- [1] Formation of carbon nanocapsules with SiC nanoparticles prepared by polymer pyrolysis
- [2] Synergistic effect in bimetallic copper–silver (CuxAg) nanoparticles enhances silicon conversion in Rochow reaction†
- [3] Photocatalytic decomposition behavior and reaction pathways of organic compounds using Cu nanoparticles synthesized via a green route†
- [4] Analytical Division Diary
- [5] A hydrogel-based antifouling solar evaporator for highly efficient water desalination†
- [6] A biophotonic device based on a conjugated polymer and a macrophage-laden hydrogel for triggering immunotherapy†
- [7] Intramolecular vibrational energy redistribution and the quantum ergodicity transition: a phase space perspective
- [8] Self-assembly and anion sensing of metal–organic [M6L2] cages from fluorescent triphenylamine tri-pyrazoles with dipalladium(ii,ii) corners†
- [9] Picturing the induced fit of calix[5]arenes upon n-alkylammonium cation binding†‡
- [10] Assembly line termination in cylindrocyclophane biosynthesis: discovery of an editing type II thioesterase domain in a type I polyketide synthase†
